Cas no 1094263-44-1 (2,4,6-trimethylbenzene-1-carboximidamide)

• Product Name: 2,4,6-trimethylbenzene-1-carboximidamide
• CAS No: 1094263-44-1
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6348941
• PubChem ID: 18788461
• Update Time: 2025-07-19

2,4,6-trimethylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trimethylbenzene-1-carboximidamide
• 1094263-44-1
• Mesitylformamidin
• EN300-1856405
• SCHEMBL8016306
• 2,4,6-trimethyl benzamidine
• 2,4,6-trimethylbenzenecarboximidamide
• PPOFOVNFTNQLDY-UHFFFAOYSA-N

• Inchi： 1S/C10H14N2/c1-6-4-7(2)9(10(11)12)8(3)5-6/h4-5H,1-3H3,(H3,11,12)
• InChI Key： PPOFOVNFTNQLDY-UHFFFAOYSA-N
• SMILES： NC(C1C(C)=CC(C)=CC=1C)=N

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2,4,6-trimethylbenzene-1-carboximidamide

Comprehensive Overview of 2,4,6-Trimethylbenzene-1-carboximidamide (CAS No. 1094263-44-1)

2,4,6-Trimethylbenzene-1-carboximidamide (CAS No. 1094263-44-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique carboximidamide functional group and trimethylbenzene backbone, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes three methyl groups positioned at the 2, 4, and 6 locations of the benzene ring, contributes to its distinct chemical properties and reactivity.

In recent years, the demand for 2,4,6-trimethylbenzene derivatives has surged due to their applications in pharmaceuticals and advanced materials. Researchers are particularly interested in this compound's potential as a building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The carboximidamide moiety is known to interact with biological targets, making it a valuable scaffold for designing novel therapeutics. Additionally, its stability and solubility profile make it suitable for use in high-throughput screening assays.

From an industrial perspective, CAS No. 1094263-44-1 is often utilized in the production of specialty chemicals and fine chemicals. Its synthesis typically involves multi-step organic reactions, including nitrile hydration or the reaction of amidines with appropriate precursors. The compound's purity and yield are critical factors for its successful application, prompting ongoing optimization in synthetic methodologies. Environmental and safety considerations are also paramount, with many laboratories adopting green chemistry principles to minimize waste and energy consumption during production.

The growing interest in sustainable chemistry has led to increased scrutiny of compounds like 2,4,6-trimethylbenzene-1-carboximidamide. Researchers are exploring eco-friendly catalysts and solvent systems to enhance its synthesis. Furthermore, the compound's role in renewable energy applications, such as organic photovoltaics and battery materials, is an emerging area of study. Its aromatic structure and functional groups make it a candidate for modifying electrode surfaces or serving as a precursor for conductive polymers.

For those searching for "2,4,6-trimethylbenzene-1-carboximidamide uses" or "CAS 1094263-44-1 suppliers," it is essential to note that this compound is primarily available through specialized chemical distributors and custom synthesis providers. Quality control, including HPLC and NMR analysis, is crucial to ensure its suitability for research and industrial applications. As the scientific community continues to uncover new applications for this compound, its relevance in both academic and commercial settings is expected to grow.

In summary, 2,4,6-Trimethylbenzene-1-carboximidamide (CAS No. 1094263-44-1) represents a promising chemical entity with broad utility across multiple disciplines. Its structural features and reactivity profile position it as a key player in the development of next-generation pharmaceuticals, materials, and sustainable technologies. Ongoing research and innovation will likely expand its applications, making it a compound to watch in the coming years.